5-chloro-N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-2-methoxybenzamide

• IUPAC Name: 5-chloro-N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-2-methoxybenzamide
• InChI: InChI=1S/C17H11Cl3N2O2S/c1-24-15-5-3-9(18)6-12(15)16(23)22-17-21-14(8-25-17)11-4-2-10(19)7-13(11)20/h2-8H,1H3,(H,21,22,23)
• InChI Key: LBRUGVQFNKCNMH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C(=O)NC2=NC(=CS2)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C17H11Cl3N2O2S
• Molecular Weight: 413.7 g/mol

Description

5-chloro-N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-2-methoxybenzamide, commonly known as DMXAA, is a synthetic compound that has been extensively studied for its potential use in cancer treatment. DMXAA is a small molecule that is capable of inducing tumor necrosis and inhibiting tumor angiogenesis. In

Mechanism of Action

DMXAA is believed to work through the stimulation of the immune system. DMXAA activates the production of cytokines, which are signaling molecules that play a key role in the immune response. The cytokines produced by DMXAA are believed to induce tumor necrosis and inhibit tumor angiogenesis.
Biochemical and Physiological Effects
DMXAA has been shown to have a number of biochemical and physiological effects. DMXAA has been shown to induce the production of cytokines, such as tumor necrosis factor-alpha (TNF-alpha) and interferon-alpha (IFN-alpha). DMXAA has also been shown to induce the production of reactive oxygen species (ROS), which can cause damage to cancer cells. In addition, DMXAA has been shown to inhibit the growth of blood vessels, which can prevent the spread of cancer.

Advantages and Limitations for Lab Experiments

DMXAA has several advantages for lab experiments. It is a small molecule that can be easily synthesized and purified. DMXAA has also been extensively studied, and its mechanism of action is well understood. However, DMXAA has some limitations for lab experiments. It is not very soluble in water, which can make it difficult to administer in vivo. In addition, DMXAA has been shown to have some toxicity in animal studies, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of DMXAA. One area of research is the development of new formulations of DMXAA that are more soluble and less toxic. Another area of research is the study of DMXAA in combination with other cancer treatments, such as immunotherapy. Finally, the study of DMXAA in clinical trials is an important future direction, as it has shown promising results in preclinical studies.

Scientific Research Applications

DMXAA has been extensively studied for its potential use in cancer treatment. In preclinical studies, DMXAA has been shown to induce tumor necrosis and inhibit tumor angiogenesis. DMXAA has been tested in a variety of cancer cell lines and in animal models, and has shown promising results. DMXAA has also been studied in combination with other cancer treatments, such as chemotherapy and radiation therapy.